Cas no 177194-34-2 (5-methanesulfonylthiophene-2-carbaldehyde)

5-Methanesulfonylthiophene-2-carbaldehyde is a versatile heterocyclic compound featuring a thiophene core substituted with a formyl group at the 2-position and a methanesulfonyl group at the 5-position. This structure imparts reactivity suitable for diverse synthetic applications, particularly in the preparation of pharmaceuticals, agrochemicals, and functional materials. The aldehyde group enables condensation and nucleophilic addition reactions, while the electron-withdrawing sulfonyl moiety enhances electrophilic character and stability. Its well-defined reactivity profile makes it valuable for constructing complex molecular architectures. The compound is typically handled under standard laboratory conditions, with purity and stability ensuring consistent performance in organic synthesis.

5-methanesulfonylthiophene-2-carbaldehyde structure

177194-34-2 structure

Product Name:5-methanesulfonylthiophene-2-carbaldehyde

CAS No:177194-34-2

MF:C₆H₆O₃S₂

MW:190.240039348602

MDL:MFCD16140368

CID:1027233

PubChem ID:20623963

Update Time:2025-05-23

5-methanesulfonylthiophene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 5-(Methylsulfonyl)-2-thiophenecarbaldehyde
- 5-(methylsulfonyl)-2-Thiophenecarboxaldehyde
- 5-methanesulfonylthiophen-2-carboxaldehyde
- 5-methanesulfonyl-thiophene-2-carbaldehyde
- 5-Methansulfonyl-thiophen-2-carbaldehyd
- methylsulfonylthiophenecarbaldehyde
- 5-methanesulfonylthiophene-2-carbaldehyde
- CHA19434
- J-516370
- Z1201628603
- G21987
- AKOS005072306
- A881478
- 177194-34-2
- 5-methylsulfonylthiophene-2-carbaldehyde
- CE-0749
- EN300-252312
- 5-(Methanesulfonyl)thiophene-2-carbaldehyde
- 2-Thiophenecarboxaldehyde, 5-(methylsulfonyl)-
- 5-(methylsulfonyl)thiophene-2-carbaldehyde
- DA-38366
- DTXSID50609148
- SCHEMBL1840076
- MDL： MFCD16140368
- Inchi： 1S/C6H6O3S2/c1-11(8,9)6-3-2-5(4-7)10-6/h2-4H,1H3
- InChI Key： HIQYRHNJVSDOTH-UHFFFAOYSA-N
- SMILES： S(C)(C1=CC=C(C=O)S1)(=O)=O

Computed Properties

Exact Mass: 189.97600
Monoisotopic Mass: 189.97583640g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 239
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 87.8Å²

Experimental Properties

PSA: 87.83000
LogP: 2.04490

5-methanesulfonylthiophene-2-carbaldehyde Security Information

HazardClass：IRRITANT

5-methanesulfonylthiophene-2-carbaldehyde Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-methanesulfonylthiophene-2-carbaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Matrix Scientific	054912-500mg	5-(Methylsulfonyl)-2-thiophenecarbaldehyde, >95%	177194-34-2	>95%	500mg	$172.00	2023-09-05
Matrix Scientific	054912-1g	5-(Methylsulfonyl)-2-thiophenecarbaldehyde, >95%	177194-34-2	>95%	1g	$232.00	2023-09-05
Matrix Scientific	054912-5g	5-(Methylsulfonyl)-2-thiophenecarbaldehyde, >95%	177194-34-2	>95%	5g	$728.00	2023-09-05
Chemenu	CM199090-5g	5-(Methylsulfonyl)-2-thiophenecarbaldehyde	177194-34-2	95%	5g	$518	2021-08-05
Chemenu	CM199090-5g	5-(Methylsulfonyl)-2-thiophenecarbaldehyde	177194-34-2	95%	5g	$518	2023-01-19
Enamine	EN300-252312-0.05g	5-methanesulfonylthiophene-2-carbaldehyde	177194-34-2	91%	0.05g	$54.0	2024-06-19
Enamine	EN300-252312-0.1g	5-methanesulfonylthiophene-2-carbaldehyde	177194-34-2	91%	0.1g	$81.0	2024-06-19
Enamine	EN300-252312-0.25g	5-methanesulfonylthiophene-2-carbaldehyde	177194-34-2	91%	0.25g	$114.0	2024-06-19
Enamine	EN300-252312-0.5g	5-methanesulfonylthiophene-2-carbaldehyde	177194-34-2	91%	0.5g	$181.0	2024-06-19
Enamine	EN300-252312-1.0g	5-methanesulfonylthiophene-2-carbaldehyde	177194-34-2	91%	1.0g	$232.0	2024-06-19

5-methanesulfonylthiophene-2-carbaldehyde Production Method

5-methanesulfonylthiophene-2-carbaldehyde Suppliers

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(CAS:177194-34-2)5-methanesulfonylthiophene-2-carbaldehyde

Order Number:A881478

Stock Status:in Stock

Quantity:1g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 11:04

Price ($):163.0

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,5-disubstituted thiophenes

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